N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-3-(ethylthio)benzamide

• IUPAC Name: N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-3-ethylsulfanylbenzamide
• InChI: InChI=1S/C18H19N3O3S3/c1-4-25-13-7-5-6-12(10-13)17(22)20-18-19-15-9-8-14(11-16(15)26-18)27(23,24)21(2)3/h5-11H,4H2,1-3H3,(H,19,20,22)
• InChI Key: BOVJFNXSNRXUFY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C18H19N3O3S3
• Molecular Weight: 421.6 g/mol

Description

N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-3-(ethylthio)benzamide, also known as DBeQ, is a compound that has been extensively studied in scientific research due to its potential therapeutic applications.

Scientific Research Applications

1. Synthesis and Biological Activity

• A study explored the synthesis and activity of four compounds derived from 2-aminothiazole and 2-amino-2-thiazoline. These compounds were evaluated for anti-inflammatory activity, with two compounds demonstrating promising results across a specific concentration range. This indicates the potential anti-inflammatory properties of related compounds, possibly including N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-3-(ethylthio)benzamide (Lynch et al., 2006).
• Novel analogs were synthesized, showing promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These findings suggest the potential antibacterial properties of structurally similar benzamide compounds (Palkar et al., 2017).

2. Anticancer and Antimicrobial Properties

• A study on N-(thiazol-2-yl)benzamide derivatives as a new series of supramolecular gelators emphasized the role of methyl functionality and S⋯O interaction in their properties. This suggests potential applications in developing materials with specific molecular assembly characteristics (Yadav & Ballabh, 2020).
• Schiff’s bases containing a thiadiazole scaffold and benzamide groups were synthesized and showed promising anticancer activity against a panel of human cancer cell lines. This highlights the potential therapeutic applications of benzamide derivatives in cancer treatment (Tiwari et al., 2017).

3. Corrosion Inhibition

• Benzothiazole derivatives were studied for their corrosion inhibiting effect against steel in a 1 M HCl solution, indicating their potential use as corrosion inhibitors for industrial applications (Hu et al., 2016).

4. Electrophysiological Activity

• A study on N-substituted imidazolylbenzamides or benzene-sulfonamides described their synthesis and cardiac electrophysiological activity. This suggests potential applications of similar compounds in the development of selective class III agents for cardiac conditions (Morgan et al., 1990).